Cas no 31980-90-2 (Benzeneacetic acid,3-benzoyl-2-methoxy-a-methyl-)

• Product Name: Benzeneacetic acid,3-benzoyl-2-methoxy-a-methyl-
• CAS No: 31980-90-2
• MF: C₁₇H₁₆O₄
• MW: 284.306545257568
• CID: 311406
• PubChem ID: 3015605
• Update Time: 2025-04-19

Benzeneacetic acid,3-benzoyl-2-methoxy-a-methyl- Chemical and Physical Properties

Names and Identifiers

• Benzeneacetic acid,3-benzoyl-2-methoxy-a-methyl-
• 2-(3-benzoyl-2-methoxyphenyl)propanoic acid
• 2-[2-methoxy-3-(phenylcarbonyl)phenyl]propanoic acid
• 3-Benzoyl-2-methoxyhydratropic acid
• 31980-90-2
• EINECS 250-881-2
• NS00050402
• DTXSID30953873

• Inchi： 1S/C17H16O4/c1-11(17(19)20)13-9-6-10-14(16(13)21-2)15(18)12-7-4-3-5-8-12/h3-11H,1-2H3,(H,19,20)
• InChI Key： AULBUIGZOUKLJI-UHFFFAOYSA-N
• SMILES： O(C)C1C(C(C2C=CC=CC=2)=O)=CC=CC=1C(C(=O)O)C

Computed Properties

• Exact Mass: 284.10488
• Monoisotopic Mass: 284.105
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 373
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 63.6Ų

Experimental Properties

• Density: 1.203
• Boiling Point: 506.1°Cat760mmHg
• Flash Point: 188.2°C
• Refractive Index: 1.578
• PSA: 63.6